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Introduction
High-Impact Polystyrene (HIPS) is a versatile and widely used thermoplastic polymer,

renowned for its toughness and impact resistance, properties imparted by the dispersion of a

rubbery phase within a polystyrene matrix. The synthesis of HIPS is a complex graft

copolymerization process where styrene monomer is polymerized in the presence of a

dissolved rubber, typically polybutadiene (PB). A critical aspect of HIPS synthesis is the precise

control of the polystyrene matrix's molecular weight and molecular weight distribution. This

control is essential for achieving the desired balance of mechanical properties, such as impact

strength and tensile strength, as well as processability, including melt flow index (MFI).

Tert-dodecylmercaptan (TDM), a branched alkyl mercaptan, is a highly effective chain

transfer agent (CTA) employed in the free-radical polymerization of vinyl monomers, including

styrene.[1][2] In the context of HIPS synthesis, TDM plays a crucial role in regulating the

molecular weight of the growing polystyrene chains.[1] By introducing TDM into the

polymerization system, the degree of branching in the polymer chains can be reduced, leading

to a more uniform molecular weight distribution.[3] This document provides detailed application

notes, experimental protocols, and data on the use of tert-dodecylmercaptan in the synthesis

of High-Impact Polystyrene.
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Mechanism of Action: Chain Transfer
During free-radical polymerization, a growing polymer chain (P•) can react with a molecule of

tert-dodecylmercaptan (R-SH). The hydrogen atom from the thiol group of TDM is abstracted

by the polymer radical, terminating the growth of that particular polymer chain (P-H). This

reaction simultaneously generates a new thiyl radical (R-S•). This new radical can then initiate

the polymerization of another styrene monomer, starting the growth of a new polymer chain.

The overall effect is the termination of one growing chain and the initiation of another, leading

to a lower average molecular weight of the resulting polystyrene. The efficiency of this process

allows for fine control over the polymer's final properties.[4][5]

Experimental Protocols
Materials

Styrene monomer (inhibitor removed)

Polybutadiene (PB) rubber

Tert-dodecylmercaptan (TDM)

Initiator (e.g., 2,2'-azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO)

Ethylbenzene (solvent, optional)

Antioxidant

Protocol 1: Bulk Polymerization for HIPS Synthesis
This protocol describes a typical two-stage bulk polymerization process for synthesizing HIPS,

incorporating tert-dodecylmercaptan for molecular weight control.

Stage 1: Prepolymerization and Phase Inversion

Dissolution: In a stirred reactor, dissolve 5-10% (w/w) of polybutadiene rubber in styrene

monomer. This process may be facilitated by gentle heating (e.g., 60-70°C) and continuous

agitation for several hours until a homogeneous solution is obtained.[4]
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Addition of Reagents: To the rubber solution, add the desired amount of initiator (e.g., 0.05-

0.2% w/w based on styrene) and tert-dodecylmercaptan. The concentration of TDM will

typically range from 0.05% to 0.5% (w/w) based on styrene, depending on the target

molecular weight.

Prepolymerization: Heat the mixture to the desired reaction temperature (e.g., 80-130°C)

under a nitrogen atmosphere with continuous stirring.[1] The polymerization is allowed to

proceed until phase inversion occurs. This is the point where polystyrene becomes the

continuous phase and the polybutadiene-graft-polystyrene copolymer forms dispersed

rubber particles. Phase inversion typically occurs at a monomer conversion of 20-30%.

Monitoring Phase Inversion: The point of phase inversion can be identified by a significant

increase in the viscosity of the reaction mixture.

Stage 2: Finishing

Suspension (Optional): The viscous prepolymer can be suspended in water with a

suspending agent and the polymerization continued to completion.

Bulk Finishing: Alternatively, the temperature of the reactor can be gradually increased (e.g.,

up to 180-200°C) to drive the polymerization to high conversion (>98%).[4]

Devolatilization: The final polymer is then devolatilized under vacuum to remove any

unreacted styrene monomer and solvent.

Product Isolation: The resulting HIPS polymer is cooled and can be pelletized for further

processing and characterization.

Protocol 2: Determination of Grafting Degree
The grafting degree is a critical parameter in HIPS, representing the amount of polystyrene

chemically grafted onto the polybutadiene backbone.

Sample Preparation: Dissolve a known amount of HIPS in a suitable solvent (e.g., toluene).

Separation of Free Polystyrene: Add a non-solvent for polystyrene that is a solvent for

polybutadiene (e.g., acetone or methyl ethyl ketone) to precipitate the grafted rubber
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particles and free polystyrene.

Centrifugation: Separate the precipitated polymer from the solvent containing the ungrafted

polybutadiene by centrifugation.

Extraction: The precipitate is then subjected to selective solvent extraction. For example,

extract the free polystyrene using a solvent in which the graft copolymer is insoluble (e.g.,

acetone).

Gravimetric Analysis: The weight of the dried, extracted graft copolymer is measured. The

grafting degree can be calculated as the percentage increase in the weight of the initial

polybutadiene.

Data Presentation
The concentration of tert-dodecylmercaptan has a significant impact on the molecular weight

of the polystyrene matrix and, consequently, on the final properties of the HIPS. The following

tables summarize the expected trends based on data from styrene polymerization and

established principles of polymer science.

Table 1: Effect of Tert-Dodecylmercaptan (TDM) Concentration on Polystyrene Molecular

Weight

TDM Concentration
(wt% relative to
Styrene)

Number-Average
Molecular Weight
(Mn) ( g/mol )

Weight-Average
Molecular Weight
(Mw) ( g/mol )

Polydispersity
Index (PDI =
Mw/Mn)

0.00 ~250,000 ~500,000 ~2.0

0.05 ~180,000 ~360,000 ~2.0

0.10 ~120,000 ~240,000 ~2.0

0.20 ~70,000 ~140,000 ~2.0

0.40 ~40,000 ~80,000 ~2.0

Note: The data presented are representative values for styrene polymerization and may vary

depending on the specific reaction conditions such as temperature, initiator concentration, and
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the presence of polybutadiene.

Table 2: Influence of TDM on Key HIPS Properties

Property
Effect of Increasing TDM
Concentration

Rationale

Impact Strength (Izod) Decreases

Lower molecular weight of the

polystyrene matrix can lead to

reduced entanglement and

energy absorption capacity,

although the effect is complex

and also depends on rubber

phase morphology.

Melt Flow Index (MFI) Increases

Lower molecular weight

polymers have lower viscosity,

leading to easier flow at a

given temperature and

pressure.[6]

Tensile Strength Decreases

Shorter polymer chains

generally result in lower tensile

strength.[6]

Grafting Degree May slightly decrease

The chain transfer reaction

competes with the grafting

reaction (addition of a growing

polystyrene chain to the

polybutadiene backbone).
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Caption: Workflow for HIPS synthesis using tert-dodecylmercaptan.
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Caption: Mechanism of chain transfer with tert-dodecylmercaptan.
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Caption: Relationship between TDM concentration and HIPS properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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